(s)-2-Amino-2-(2-methoxy-4,5-dimethylphenyl)ethan-1-ol

• Molecular Formula: C11H17NO2
• Molecular Weight: 195.26 g/mol
• IUPAC Name: (2S)-2-amino-2-(2-methoxy-4,5-dimethylphenyl)ethanol
• InChI: InChI=1S/C11H17NO2/c1-7-4-9(10(12)6-13)11(14-3)5-8(7)2/h4-5,10,13H,6,12H2,1-3H3/t10-/m1/s1
• InChI Key: KDFMZSGPXPNLST-SNVBAGLBSA-N
• Isomeric SMILES: CC1=CC(=C(C=C1C)OC)[C@@H](CO)N
• Canonical SMILES: CC1=CC(=C(C=C1C)OC)C(CO)N

Description

(S)-2-Amino-2-(2-methoxy-4,5-dimethylphenyl)ethan-1-ol is a chiral amino alcohol derivative featuring a methoxy-substituted aromatic ring with adjacent methyl groups at positions 4 and 5.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structure shares similarities with other amino alcohol derivatives bearing substituted aromatic rings. Key analogs from the evidence include halogenated and alkyl/alkoxy-substituted variants, which highlight how substituent type and position influence physicochemical and biological properties.

Dichlorobenzyl-Substituted Amino Acids ()

Two dichlorobenzyl analogs, (S)-2-amino-2-(2,4-dichlorobenzyl)pent-4-ynoic acid and (S)-2-amino-2-(2,6-dichlorobenzyl)pent-4-ynoic acid, demonstrate the impact of substituent positioning on collagenase inhibition. Both exhibit nearly identical IC50 values but differ in hydrogen bond and π–π interaction geometries due to chlorine placement:

• 2,4-Dichloro analog : Forms a 2.202 Å hydrogen bond with Gln215 and a π–π interaction (4.127 Å) with Tyr201 .
• 2,6-Dichloro analog : Shorter hydrogen bond (1.961 Å) and slightly elongated π–π interaction (4.249 Å) .

Implication for Target Compound : The methoxy and methyl groups in the target may similarly influence binding interactions. The 2-methoxy group could act as a hydrogen bond acceptor, while 4,5-dimethyl groups may enhance hydrophobic interactions or steric effects.

Difluorophenyl-Substituted Amino Alcohols ()

• (2S)-2-Amino-2-(3,5-difluorophenyl)ethan-1-ol: Marketed as a research chemical (AS7879), this compound highlights the commercial interest in fluorinated amino alcohols, though biological data are unavailable .

Comparative Analysis Table

Compound Name	Substituents	Key Interactions/Properties	Source
(S)-2-Amino-2-(2,4-dichlorobenzyl)pent-4-ynoic acid	2,4-Cl	IC50 ≈ 2,6-Cl analog; ΔG = –6.4 kcal/mol
(S)-2-Amino-2-(2,6-dichlorobenzyl)pent-4-ynoic acid	2,6-Cl	IC50 ≈ 2,4-Cl analog; ΔG = –6.5 kcal/mol
2-Amino-1-[2,5-difluorophenyl]ethanol	2,5-F	High purity (95%); safety data available
(2S)-2-Amino-2-(3,5-difluorophenyl)ethan-1-ol	3,5-F	Commercial availability; no activity data

Implications for (S)-2-Amino-2-(2-methoxy-4,5-dimethylphenyl)ethan-1-ol

• Electronic Effects : Methoxy (electron-donating) and methyl groups may enhance aromatic ring electron density, contrasting with fluorine’s electron-withdrawing nature. This could improve interactions with polar enzyme active sites.
• Hypothetical Activity : Based on , the compound’s substituent arrangement might favor selective binding to collagenase-like targets via hydrogen bonding (methoxy) and hydrophobic packing (methyl groups).